2-((2-(4-methoxyphenyl)quinolin-4-yl)oxy)-N-(o-tolyl)acetamide

• IUPAC Name: 2-[2-(4-methoxyphenyl)quinolin-4-yl]oxy-N-(2-methylphenyl)acetamide
• InChI: InChI=1S/C25H22N2O3/c1-17-7-3-5-9-21(17)27-25(28)16-30-24-15-23(18-11-13-19(29-2)14-12-18)26-22-10-6-4-8-20(22)24/h3-15H,16H2,1-2H3,(H,27,28)
• InChI Key: MBUWSZAUMWKGJB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)COC2=CC(=NC3=CC=CC=C32)C4=CC=C(C=C4)OC
• Molecular Formula: C25H22N2O3
• Molecular Weight: 398.5 g/mol

Description

2-((2-(4-methoxyphenyl)quinolin-4-yl)oxy)-N-(o-tolyl)acetamide is a synthetic compound that has been extensively studied due to its potential applications in scientific research. This compound is commonly referred to as MTQA, and it belongs to the class of quinoline derivatives. MTQA has been found to exhibit a range of biochemical and physiological effects, making it a valuable tool for researchers in various fields.

Scientific Research Applications

Quinoline Derivatives as Corrosion Inhibitors

Quinoline and its derivatives are recognized for their effectiveness as anticorrosive materials. Their utility stems from their ability to form highly stable chelating complexes with surface metallic atoms, which is attributed to their high electron density. This makes them particularly useful in protecting metals against corrosion, which has significant implications for industrial applications, such as in the manufacturing and maintenance of metal structures and components (C. Verma, M. Quraishi, E. Ebenso, 2020).

Acetaminophen (Related to Acetamide) and its Pharmacology

Although not directly related to the specific compound , research on acetaminophen (related to acetamide) provides insights into the diverse pharmacological applications of such compounds. Acetaminophen is widely used for pain and fever relief, highlighting the therapeutic importance of acetamide derivatives. The drug's metabolism, efficacy, and risk factors for toxicity at therapeutic dosages have been extensively studied, providing a foundation for understanding how similar compounds might be utilized or modified for enhanced pharmacological benefits (P. Marzuillo, S. Guarino, E. Barbi, 2014).

Environmental and Health Impacts

Studies on the environmental persistence and health impacts of acetaminophen, a compound related to acetamide, underline the importance of understanding the environmental fate and toxicological profiles of chemical compounds. This research is vital for developing safer pharmaceuticals and for the environmental management of chemical pollutants (Hoang Nhat Phong Vo et al., 2019).

Quinoxaline Derivatives: Pharmacological Significance

Quinoxaline, closely related to quinoline, and its derivatives are explored for their pharmacological significance, including anticancer and antimicrobial activities. The therapeutic potential of quinoxaline compounds is substantial, highlighting the importance of heterocyclic compounds in drug discovery and development (S. M. A. Hussaini, 2016).